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Compound of Interest

Compound Name: 24 Bisphenol S-13C12

Cat. No.: B15547924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, experimental

applications, and biological interactions of 2,4'-Bisphenol S-¹³C₁₂. This isotopically labeled

compound is a critical tool for the accurate quantification of 2,4'-Bisphenol S (2,4'-BPS) in

various matrices and for elucidating its metabolic and signaling pathways.

Core Chemical and Physical Properties
2,4'-Bisphenol S-¹³C₁₂ is the stable isotope-labeled form of 2,4'-Bisphenol S, an isomer of the

more common 4,4'-Bisphenol S. The incorporation of twelve ¹³C atoms provides a distinct mass

shift, making it an ideal internal standard for mass spectrometry-based analytical methods.
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Property Value Source(s)

IUPAC Name

2-(4-

hydroxy[¹³C₆]phenyl)sulfonyl-

[¹³C₆]phenol

[1]

Synonyms

2,4'-Bisphenol sulfone-¹³C₁₂,

2,4'-Dihydroxydiphenyl

sulfone-¹³C₁₂, 2,4'-

Sulfonyldiphenol-¹³C₁₂

[2]

Molecular Formula ¹³C₁₂H₁₀O₄S

Molecular Weight 262.18 g/mol [2]

Appearance
White to Off-white or Beige

Solid

Purity >95% to ≥98%

CAS Number (Labeled) 2731065-59-9

CAS Number (Unlabeled) 5397-34-2

Storage Conditions

2-8 °C, Store at room

temperature away from light

and moisture

Solubility (Unlabeled)

Soluble in ethanol and ether;

slightly soluble in benzene and

dimethyl sulfoxide

Melting Point (Unlabeled) 245 to 250 °C

Experimental Protocols
General Synthesis of Bisphenol S
The synthesis of Bisphenol S (BPS) is typically achieved through an electrophilic aromatic

substitution reaction. The general protocol involves the reaction of two equivalents of phenol

with one equivalent of a sulfonating agent, such as sulfuric acid or oleum. This reaction can

yield a mixture of isomers, including the 2,4'-sulfonyldiphenol and the more common 4,4'-
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sulfonyldiphenol. The synthesis of the ¹³C₁₂-labeled variant would require starting with ¹³C-

labeled phenol.

Analytical Application: Quantification in Environmental
or Biological Samples
2,4'-Bisphenol S-¹³C₁₂ is primarily used as an internal standard for quantitative analysis by

liquid chromatography-mass spectrometry (LC-MS). Its chemical behavior is nearly identical to

the unlabeled analyte, but its higher mass allows for clear differentiation in a mass

spectrometer.

Sample Preparation & Extraction (General Method): A common protocol for extracting BPS

from complex samples like fish tissue or other biological matrices involves the following steps:

Homogenization: Samples, often freeze-dried and powdered, are weighed into a centrifuge

tube.

Spiking: A known amount of the internal standard solution (e.g., BPS-¹³C₁₂ in methanol) is

added to each sample.

Extraction: An organic solvent like methanol is added, and the sample is vortexed, sonicated,

and centrifuged to separate the solid and liquid phases.

Cleanup (if necessary): The supernatant is collected. Depending on the matrix, a solid-phase

extraction (SPE) cleanup step may be required to remove interfering substances.

Analysis: The final extract is analyzed by an LC-MS system (e.g., LC-QToF-MS) to quantify

the native BPS concentration relative to the known concentration of the added BPS-¹³C₁₂

standard.

Mandatory Visualization: Experimental Workflow
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Diagram 1: General Experimental Workflow for BPS Quantification
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Caption: General workflow for BPS analysis using an internal standard.
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Biological Activity and Signaling Pathways
Bisphenol S, once considered a safer alternative to Bisphenol A (BPA), is now recognized as

an endocrine-disrupting chemical (EDC) that can interfere with hormonal signaling. It exhibits

estrogenic, anti-estrogenic, androgenic, and anti-androgenic activities. BPS can disrupt crucial

cellular functions by interfering with membrane-initiated estradiol (E₂) signaling pathways,

leading to altered cell proliferation, apoptosis (cell death), and hormone release.

Disruption of Estradiol-Induced Nongenomic Signaling
Studies in rat pituitary cell lines have shown that BPS can interfere with the rapid, non-genomic

signaling pathways initiated by the natural estrogen, 17β-estradiol (E₂).

Normal E₂ Signaling: E₂ binds to membrane estrogen receptors (mERs), which rapidly

activates downstream pathways like the Mitogen-Activated Protein Kinase (MAPK) cascade.

This includes the activation of Extracellular signal-Regulated Kinase (ERK), which promotes

cell proliferation and prolactin (PRL) release.

BPS Interference: BPS can also bind to these mERs. At low concentrations, it can mimic E₂

and induce cell proliferation. However, when combined with E₂, BPS disrupts the normal

signaling response. It can attenuate the E₂-induced ERK activation while simultaneously

enhancing the activity of another MAPK pathway member, c-Jun-N-terminal Kinase (JNK),

which is often associated with stress responses and apoptosis. This disruption leads to

altered cellular outcomes, including reduced cell numbers and the initiation of apoptosis via

the extrinsic pathway.

ROS-Mediated Endoplasmic Reticulum Stress Pathway
More recent research has indicated that both BPA and BPS can reduce the synthesis of

estradiol. This effect may be mediated by an increase in Reactive Oxygen Species (ROS),

which in turn activates endoplasmic reticulum (ER) stress signaling pathways, specifically the

PERK/ATF4 pathway.

Mandatory Visualization: Signaling Pathway Disruption

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 2: BPS Disruption of E₂ Nongenomic Signaling
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Caption: BPS interferes with E₂ signaling at membrane receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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